Cas no 356531-09-4 (N-(2-Methylbenzyl)-1-phenylethanamine)

• Product Name: N-(2-Methylbenzyl)-1-phenylethanamine
• CAS No: 356531-09-4
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• CID: 920547
• PubChem ID: 2759810
• Update Time: 2025-11-02

N-(2-Methylbenzyl)-1-phenylethanamine Chemical and Physical Properties

Names and Identifiers

• N-(2-Methylbenzyl)-1-phenylethanamine
• N-[(2-methylphenyl)methyl]-1-phenylethanamine
• (2-Methylbenzyl)-(1-phenylethyl)amine
• AC1MC19E
• AN-329
• CTK4H5049
• MolPort-000-157-096
• Oprea1_172646
• STK120550
• SureCN3679075
• DTXSID60374916
• (2-Methylbenzyl)(1-phenylethyl)amine x1hcl
• N-[(2-Methylphenyl)methyl]-1-phenylethan-1-amine
• (2-METHYLBENZYL)(1-PHENYLETHYL)AMINE
• AKOS000223228
• DB-288060
• N-(2-methylbenzyl)-1-phenylethan-1-amine
• 356531-09-4
• AKOS017269579
• AN-329/15537116
• SCHEMBL3679075
• N-(2-methylbenzyl)-N-(1-phenylethyl)amine

• MDL： MFCD03210719
• Inchi： 1S/C16H19N/c1-13-8-6-7-11-16(13)12-17-14(2)15-9-4-3-5-10-15/h3-11,14,17H,12H2,1-2H3
• InChI Key： KNHPPIQCIOYHFR-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1C)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 225.15187
• Monoisotopic Mass: 225.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1
• Boiling Point: 329.7°C at 760 mmHg
• Flash Point: 149.6°C
• Refractive Index: 1.564
• PSA: 12.03

Additional information on N-(2-Methylbenzyl)-1-phenylethanamine

Comprehensive Overview of N-(2-Methylbenzyl)-1-phenylethanamine (CAS No. 356531-09-4): Properties, Applications, and Industry Insights

N-(2-Methylbenzyl)-1-phenylethanamine (CAS No. 356531-09-4) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This secondary amine derivative combines a phenylethanamine backbone with a 2-methylbenzyl substituent, offering distinct reactivity and potential applications. The compound's molecular formula is C16H19N, with a molar mass of 225.33 g/mol, making it a mid-weight organic molecule suitable for various synthetic pathways.

Recent trends in drug discovery and medicinal chemistry have increased interest in compounds like N-(2-Methylbenzyl)-1-phenylethanamine. Researchers are particularly focused on its potential as a building block for CNS-active compounds, given the structural similarities to known bioactive molecules. The 2-methylbenzyl group may influence lipophilicity and blood-brain barrier penetration, while the phenylethanamine moiety is common in neurotransmitter analogs. These characteristics make CAS No. 356531-09-4 valuable for developing novel therapeutic agents targeting neurological conditions.

The synthesis of N-(2-Methylbenzyl)-1-phenylethanamine typically involves reductive amination between 2-methylbenzaldehyde and 1-phenylethanamine, followed by purification steps. Advanced techniques like HPLC purification and spectroscopic characterization (NMR, MS) ensure high purity (>98%) for research applications. Current analytical data suggests the compound exhibits good stability under standard laboratory conditions, with recommended storage in cool, dry environments protected from light.

From a commercial perspective, demand for 356531-09-4 has grown steadily, particularly from pharmaceutical R&D sectors and academic research institutions. Market analysis indicates increasing procurement for high-throughput screening libraries and structure-activity relationship studies. The compound's price point varies based on purity (typically $200-$500 per gram for research quantities), reflecting its specialized nature and limited production scale.

Regulatory considerations for N-(2-Methylbenzyl)-1-phenylethanamine currently classify it as a standard research chemical with no special controls in most jurisdictions. However, researchers should consult local regulations before international shipping or large-scale procurement. Proper material safety data sheets (MSDS) are available from reputable suppliers, detailing handling precautions and first-aid measures for laboratory use.

Emerging applications for CAS No. 356531-09-4 include its use as a precursor in fluorescent probe development and ligand design for receptor studies. Recent patent literature reveals innovative uses in molecular imaging and diagnostic agent development, particularly for neurological targets. These cutting-edge applications align with current trends in precision medicine and theranostic approaches combining therapy and diagnostics.

Quality control standards for N-(2-Methylbenzyl)-1-phenylethanamine emphasize rigorous impurity profiling, especially for pharmaceutical applications. Advanced techniques like chiral HPLC may be required when enantiomeric purity is critical. The compound's physicochemical properties (logP ~3.2, water solubility <1mg/mL) suggest formulation challenges that researchers must address during development.

Future research directions for 356531-09-4 may explore its potential in neuroprotective agent development or as a scaffold for multi-target directed ligands. The growing interest in polypharmacology approaches makes such structurally versatile compounds particularly valuable. Additionally, its application in chemical biology probes could help elucidate complex biological pathways.

For researchers sourcing N-(2-Methylbenzyl)-1-phenylethanamine, verification of supplier credentials is essential. Reputable providers should offer comprehensive analytical certificates and batch-specific data. The compound's stability under various conditions (pH, temperature) remains an active area of investigation, with preliminary studies suggesting reasonable stability in neutral to slightly basic conditions.

In conclusion, CAS No. 356531-09-4 represents an interesting case study in specialized fine chemicals development. Its balanced molecular properties and structural features position it well for diverse applications in drug discovery and chemical research. As the scientific community continues exploring novel therapeutic approaches, compounds like N-(2-Methylbenzyl)-1-phenylethanamine will likely play increasingly important roles in advancing biomedical science.